Cas no 61367-43-9 (cis-4-methoxycyclohexan-1-amine hydrochloride)

• Product Name: cis-4-methoxycyclohexan-1-amine hydrochloride
• CAS No: 61367-43-9
• MF: C₇H₁₆ClNO
• MW: 165.661041259766
• MDL: MFCD18207780
• CID: 2182937
• PubChem ID: 21305025
• Update Time: 2025-05-24

cis-4-methoxycyclohexan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Cis-4-methoxy-cyclohexylamine hydrochloride
• cis-4-methoxycyclohexan-1-amine hydrochloride
• cis-4-Methoxycyclohexanamine hydrochloride
• NSC164700
• NSC25101
• (1r,4r)-4-methoxycyclohexan-1-amine hydrochloride
• trans-4-Methoxycyclohexanamine hydrochloride
• 4-Methoxycyclohexanaminehydrochloride
• MFCD18207504
• BS-29125
• MFCD18207780
• SY253086
• CS-0150204
• SY205172
• AKOS025404717
• s11591
• trans-4-methoxy-cyclohexylamine hydrochloride
• 61367-43-9
• (1r,4r)-4-methoxycyclohexanamine hydrochloride
• AS-40440
• SB37935
• 61367-41-7
• DB-305960
• Cyclohexanamine, 4-methoxy-, hydrochloride, trans-
• 4-methoxycyclohexylamine hydrochloride
• EN300-6745420
• 4-METHOXYCYCLOHEXYLAMINE HCL SALT
• trans-4-Methoxycyclohexanamine HCl
• 4-methoxycyclohexan-1-amine;hydrochloride
• Z2284394857
• 4-Methoxycyclohexanamine hydrochloride
• AKOS024464154
• SCHEMBL150794
• DUVKXMNYICFZCS-UKMDXRBESA-N
• SB37936
• s11821
• cis-4-methoxy-cyclohexylamine hcl
• trans-4-methoxycyclohexanamine.hydrochloride
• SCHEMBL154419
• CS-0150980
• 4-Methoxycyclohexan-1-amine--hydrogen chloride (1/1)
• 4-methoxycyclohexanamine HCl
• (trans-4-Methoxycyclohexyl)amine Hydrochloride;
• DUVKXMNYICFZCS-MEZFUOHNSA-N
• trans-4-methoxycyclohexylamine hydrochloride
• AKOS024462800
• EN300-251635
• SCHEMBL150793
• 4-METHOXYCYCLOHEXAN-1-AMINE HYDROCHLORIDE
• DTXSID70976900
• NSC-164700
• AS-54538
• 4-Methoxycyclohexanamine monohydrochloride
• DB-264664
• 5460-27-5
• (cis)-4-methoxycyclohexanamine hydrochloride
• NSC-25101
• MFCD18207785
• (1s,4s)-4-methoxycyclohexan-1-amine hydrochloride
• 969-309-4
• 820-904-6
• LCA36743
• FAA46027

• MDL： MFCD18207780
• Inchi： 1S/C7H15NO.ClH/c1-9-7-4-2-6(8)3-5-7;/h6-7H,2-5,8H2,1H3;1H
• InChI Key： DUVKXMNYICFZCS-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1CCC(CC1)N

Computed Properties

• Exact Mass: 165.0920418g/mol
• Monoisotopic Mass: 165.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 77
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on cis-4-methoxycyclohexan-1-amine hydrochloride

Cis-4-Methoxycyclohexan-1-Amine Hydrochloride: A Comprehensive Overview

The compound with CAS No. 61367-43-9, commonly referred to as cis-4-methoxycyclohexan-1-amine hydrochloride, is a significant molecule in the field of organic chemistry and pharmaceuticals. This compound is a cyclohexane derivative with a methoxy group at the 4-position and an amino group at the 1-position, existing as its hydrochloride salt. The cis configuration indicates that the two substituents (methoxy and amino) are on the same side of the cyclohexane ring, which plays a crucial role in its chemical properties and biological activity.

Recent studies have highlighted the importance of cis-4-methoxycyclohexan-1-amine hydrochloride in drug discovery and development. Its unique structure makes it a promising candidate for various therapeutic applications, particularly in the areas of neuroscience and cardiovascular medicine. Researchers have explored its potential as a precursor for bioactive compounds, leveraging its stereochemistry to design molecules with enhanced pharmacokinetic profiles.

The synthesis of cis-4-methoxycyclohexan-1-amine hydrochloride involves a multi-step process that typically begins with the preparation of the corresponding cyclohexane derivative. Advanced techniques such as asymmetric catalysis and enantioselective synthesis have been employed to ensure high yields and optimal stereochemical control. These methods not only improve the efficiency of production but also contribute to the sustainability of chemical manufacturing processes.

In terms of applications, cis-4-methoxycyclohexan-1-amine hydrochloride has shown potential in the development of chiral catalysts and enantiomerically pure intermediates. Its ability to act as a chiral auxiliary has been extensively studied, with recent findings demonstrating its effectiveness in asymmetric induction during organic transformations. This property is particularly valuable in the synthesis of complex molecules, where precise control over stereochemistry is essential.

Moreover, the compound has been investigated for its role in medicinal chemistry, particularly in the design of bioisosteres and prodrugs. Its structural versatility allows for modifications that can enhance solubility, stability, and bioavailability, making it a valuable tool in drug design. Recent research has also explored its interactions with biological systems, shedding light on its potential as a lead compound for novel therapeutic agents.

The use of cis-4-methoxycyclohexan-1-amine hydrochloride in materials science is another emerging area of interest. Its chiral properties make it a candidate for applications in liquid crystals, optoelectronics, and advanced materials. Scientists are exploring how its unique molecular architecture can be harnessed to create materials with tailored optical and electronic properties.

In conclusion, cis-4-methoxycyclohexan-1-amine hydrochloride is a versatile compound with wide-ranging applications across multiple disciplines. Its importance lies not only in its structural uniqueness but also in its potential to contribute to groundbreaking advancements in science and medicine. As research continues to uncover new insights into its properties and uses, this compound remains at the forefront of chemical innovation.